
Fundamental Characteristics of Kojitriose: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Kojitriose

CAS No.: 74738-47-9

Cat. No.: B12349901

Get Quote

Abstract: This document provides a comprehensive technical overview of Kojitriose, a

trisaccharide of significant interest in glycobiology and nutritional science. Kojitriose is an

oligosaccharide composed of three glucose units linked by α-1,2 glycosidic bonds. This guide

details its chemical structure, physicochemical properties, known biological activities, and

relevant experimental protocols for its synthesis and analysis. The content is intended for

researchers, scientists, and professionals in drug development and related fields, offering a

consolidated resource on the core characteristics of this molecule.

Introduction
Kojitriose is a linear trisaccharide belonging to the kojioligosaccharide family. It consists of

three D-glucose molecules connected sequentially by α-(1→2) glycosidic linkages. Its structure

can be represented as O-α-D-glucopyranosyl-(1→2)-O-α-D-glucopyranosyl-(1→2)-D-

glucopyranose. As a member of the broader class of non-digestible oligosaccharides (NDOs),

Kojitriose has potential applications as a prebiotic. Research indicates that

kojioligosaccharides, including Kojitriose, are resistant to hydrolysis by human salivary and

pancreatic enzymes, allowing them to reach the colon intact where they can be selectively
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utilized by beneficial gut microbiota[1][2]. This guide synthesizes the current knowledge on

Kojitriose, providing a foundation for further research and development.

Chemical and Physical Properties
The fundamental identity and physical characteristics of Kojitriose are summarized below.

While basic identifiers are well-established, specific experimental data for properties such as

melting point and optical rotation are not widely reported in the available literature.

Property Value Source

IUPAC Name

O-α-D-glucopyranosyl-(1→2)-

O-α-D-glucopyranosyl-(1→2)-

D-glucopyranose

-

Molecular Formula C₁₈H₃₂O₁₆ [3][4]

Molecular Weight 504.44 g/mol [3][4]

CAS Number 74738-47-9 [3][4]

Appearance Powder [3]

Storage Conditions
Store at < -15°C in a well-

closed container.
[4]

Solubility Soluble in water. [5]

Melting Point
Not specified in available

literature.
-

Optical Rotation
Not specified in available

literature.
-

Biological Characteristics and Potential
Applications
The primary biological significance of Kojitriose stems from its structure, which dictates its

behavior in biological systems.
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Resistance to Digestion
Studies on kojioligosaccharides, the class of molecules to which Kojitriose belongs, have

demonstrated their resistance to digestion in the upper gastrointestinal tract. Specifically,

Kojitriose and Kojitetraose were not hydrolyzed by salivary amylase, artificial gastric juice,

pancreatic amylase, or small intestinal enzymes in vitro[1][2]. This resistance is a critical

prerequisite for a carbohydrate to be classified as a prebiotic.

Prebiotic Potential
A prebiotic is a substrate that is selectively utilized by host microorganisms, conferring a health

benefit. By escaping digestion, Kojitriose can be fermented by specific microbes in the colon.

This fermentation can lead to the production of short-chain fatty acids (SCFAs) like acetate,

propionate, and butyrate, which lower colonic pH and provide energy for colonocytes, thereby

supporting gut health[6]. While much of the research has focused on the disaccharide

kojibiose, the indigestibility of Kojitriose suggests it follows a similar metabolic fate in the gut,

selectively stimulating the growth of beneficial bacteria such as Bifidobacterium and

Lactobacillus species[6][7].
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Intestine

Transit ColonResists Digestion Gut Microbiota
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(Butyrate, Acetate)
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Figure 1: Conceptual workflow of the proposed prebiotic action of Kojitriose.

Other Reported Activities
Some commercial suppliers have anecdotally reported insulin-sensitizing and antibacterial

effects[3][4]. However, these claims are not substantiated in the peer-reviewed scientific

literature found and may be extrapolated from studies on other related oligosaccharides.

Further rigorous scientific investigation is required to validate these potential activities for

Kojitriose.

Experimental Protocols
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This section details common experimental methodologies for the synthesis, purification, and

analysis of Kojitriose.

Enzymatic Synthesis of Kojitriose
Kojitriose is typically produced via enzymatic synthesis using phosphorylase enzymes, which

can catalyze the formation of specific glycosidic bonds. Kojibiose phosphorylase (KPase) is a

key enzyme for this process.

Principle: Kojibiose phosphorylase (KPase) from organisms like Thermoanaerobacter brockii

catalyzes the transfer of a glucose moiety from a donor substrate, such as β-D-glucose-1-

phosphate (β-G1P), to an acceptor molecule. When glucose is the acceptor, kojibiose is

formed. When kojibiose acts as the acceptor, Kojitriose is synthesized. The degree of

polymerization can be controlled by the ratio of the donor to the acceptor substrate[1][2][8].

Methodology:

Reaction Mixture Preparation: Prepare a buffered solution (e.g., sodium acetate buffer, pH

6.0) containing the acceptor substrate (glucose or a mixture of glucose and kojibiose) and

the donor substrate (β-G1P). A typical starting point involves mixtures of varying proportions

of glucose and β-G1P[1][2].

Enzyme Addition: Add a purified preparation of Kojibiose Phosphorylase (KPase) to the

reaction mixture to initiate the synthesis.

Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g.,

50°C) for a defined period (e.g., 1-24 hours), with gentle agitation.

Reaction Termination: Terminate the reaction by heat inactivation of the enzyme (e.g., boiling

for 10 minutes).

Monitoring: Monitor the formation of kojioligosaccharides (kojibiose, Kojitriose, kojitetraose)

over time using High-Performance Liquid Chromatography (HPLC).
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Figure 2: Enzymatic synthesis of Kojioligosaccharides, including Kojitriose.

Purification Protocol
The crude reaction mixture from enzymatic synthesis contains a range of oligosaccharides with

different degrees of polymerization. Size-exclusion chromatography is an effective method for

separating these components.

Methodology:

Sample Preparation: Concentrate the heat-inactivated reaction mixture under reduced

pressure.

Chromatography:

Column: Load the concentrated sample onto a size-exclusion chromatography column,

such as Toyopearl HW-40S[8].

Elution: Elute the column with deionized water at a constant flow rate.

Fraction Collection: Collect fractions of the eluate.
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Analysis of Fractions: Analyze the collected fractions for their carbohydrate content using a

suitable method, such as HPLC with a refractive index (RI) detector.

Pooling and Lyophilization: Pool the fractions containing pure Kojitriose and lyophilize

(freeze-dry) them to obtain a purified powder.

Analytical Methods
4.3.1 High-Performance Liquid Chromatography (HPLC)

HPLC is the standard method for the separation and quantification of oligosaccharides.

Protocol Outline:

System: An HPLC system equipped with a pump, autosampler, column oven, and a

Refractive Index (RI) detector or Evaporative Light Scattering Detector (ELSD)[9][10][11].

Column: An aminopropyl-functionalized silica (NH₂) column or a hydrophilic interaction liquid

chromatography (HILIC) column is commonly used for carbohydrate separation[9][12].

Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile and water is

typical. For example, a mobile phase of 70:30 (v/v) acetonitrile:water can be effective[9].

Temperature: Maintain the column at a constant temperature (e.g., 35°C) to ensure

reproducible retention times[9][11].

Detection: Use an RI detector for quantitative analysis based on changes in the refractive

index of the eluent[9].

Quantification: Calculate concentrations by comparing peak areas to those of a standard

curve generated from purified Kojitriose standards.
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Figure 3: General workflow for the purification and analysis of Kojitriose.
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4.3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the unambiguous structural elucidation of carbohydrates. While a

complete, published assignment for Kojitriose is not readily available, the general

methodology is well-established.

Protocol Outline:

Sample Preparation: Dissolve the purified, lyophilized Kojitriose in deuterium oxide (D₂O).

Multiple exchanges with D₂O may be required to reduce the residual HDO signal.

1D NMR:

Acquire a ¹H NMR spectrum to observe the proton signals. Anomeric protons typically

resonate in a distinct downfield region (4.5-5.5 ppm).

Acquire a ¹³C NMR spectrum to observe the carbon signals. Anomeric carbons typically

resonate between 90-110 ppm[13].

2D NMR: Acquire a suite of 2D NMR experiments to establish connectivity:

COSY (Correlation Spectroscopy): To identify proton-proton couplings within each glucose

residue.

HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its

directly attached carbon.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)

correlations between protons and carbons. This is crucial for determining the glycosidic

linkages (e.g., correlation from the anomeric proton of one residue to the linked carbon of

the adjacent residue).

TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a single spin

system (i.e., within one glucose residue).

Data Analysis: Integrate data from all experiments to assign every ¹H and ¹³C resonance and

confirm the α-(1→2) linkages that define the Kojitriose structure[13][14].
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Conclusion
Kojitriose is an α-1,2-linked glucotrisaccharide with defined chemical properties and significant

potential as a non-digestible, prebiotic food ingredient. Its resistance to enzymatic hydrolysis in

the human upper digestive tract allows it to modulate the gut microbiome, a characteristic

associated with various health benefits. While its synthesis and basic analysis are well-

described, further research is needed to fully characterize its physicochemical properties, such

as its melting point and optical rotation, and to conduct in vivo studies to confirm its prebiotic

effects and explore other potential bioactivities. The experimental frameworks provided in this

guide offer a solid basis for researchers to pursue these future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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